Journal Name:Mechanics of Time-Dependent Materials
Journal ISSN:1385-2000
IF:2.538
Journal Website:http://www.springer.com/materials/mechanics/journal/11043
Year of Origin:0
Publisher:Springer Netherlands
Number of Articles Per Year:28
Publishing Cycle:Quarterly
OA or Not:Not
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2023-07-10 , DOI:
10.38212/2224-6614.3415
Interleukin-1β (IL-1β) is a pro-inflammatory cytokine and its expression is increased in inflamed dental pulp. IL-1β affects plasminogen activation system molecules, which are crucial for tissue inflammation, fibrinolysis, matrix turnover, and cell adhesion and migration. Melatonin, which provides circadian and seasonal signals, is a physiological endocrine generated by the pineal gland. It has anti-oxidant and anti-inflammatory properties. Studies are warranted to determine whether melatonin prevents IL-1β-induced expression/production of plasminogen system molecules. Human dental pulp cells (HDPCs) were exposed to IL-1β or melatonin alone or to IL-1β with/without pretreatment with melatonin or other inhibitors. The mRNA expression of uPA, uPAR, and PAI-1 was quantified using real-time polymerase chain reaction analysis. The cellular uPA, PAI-1, and soluble uPAR (suPAR) production was determined using an enzyme-linked immunosorbent assay. Signaling molecules’ protein expression was analyzed by immunofluorescent staining. We found that IL-1β (0.1–10 ng/mL) stimulated uPA and uPAR expression/production but inhibited PAI-1 expression/ production of HDPCs. Melatonin inhibited uPA but stimulated uPAR/suPAR and PAI-1 expression/production. Intriguingly, melatonin prevented IL-1β-induced uPA mRNA expression/production. Conversely, melatonin enhanced the IL-1β-induced uPAR and PAI-1 mRNA expression/protein production of HDPCs. IL-1β-induced suPAR production was attenuated by U0126 (a MEK/ERK inhibitor), SB203580 (a p38 inhibitor), and 5Z-7oxozeaenol (a TAK1 inhibitor), whereas SB203580 prevented an IL-1β-induced decline of PAI-1 production. Moreover, melatonin attenuated the IL-1β-induced p-ERK, p-p38, p-Akt and p-TAK1. These results revealed the crucial role of IL-1β in the pathogenesis of pulpal inflammation/repair via stimulation of uPA and uPAR and inhibition of PAI-1, which can be differentially regulated by p38, Akt, MEK/ERK, and TAK1. Melatonin exerts an anti-fibrinolytic effect on IL-1β-induced changes in uPA, uPAR, and PAI-1 in HDPCs. Clinically, the melatonin levels of patients may affect pulpal inflammatory response. Melatonin and signal transduction inhibitors may be administered concomitantly for the prevention and treatment of pulpal inflammatory diseases.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2023-07-10 , DOI:
10.38212/2224-6614.3427
In this study, the QuEChERS and UHPLC-MS/MS method using a biphenyl stationary phase was developed and applied for the rapid separation of 12 anthocyanosides in grapes. Efficient separation was achieved for a wide range of mono- and un-glycosylated anthocyanosides. The linear ranges of the target anthocyanosides were 0.5–500 ng mL−1. The intra- and inter-day precisions were both below 11.8%. Anthocyanosides in grapes from different sources were successfully quantified. Thus, the developed QuEChERS and UHPLC-MS/MS method provide an attractive alternative for the quantification of anthocyanosides in grapes.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2023-07-10 , DOI:
10.38212/2224-6614.3424
Overactivation of Wnt/β-catenin pathway due to dysfunction of retinoid-related orphan receptor α (RORα) is related to cancer development and progression. Diallyl disulfide (DADS), an active component of garlic, has been reported in our previous study for upregulation of RORα expression in gastric cancer (GC) cells. It remains to be elucidated the role and mechanism of RORα in DADS against GC. This study revealed that DADS treatment resulted in reduced expression levels of Wnt1, β-catenin, TCF-4, intranuclear β-catenin and p-β-catenin in GC cells, concomitant with the compromised expression of β-catenin target genes (Axin, c-Jun, and c-Myc). RORα overexpression augmented DADS-induced downregulation of Wnt1/β-catenin pathway, G2/M phase arrest, and cell growth inhibition in vitro and in vivo. Contrarily, knockdown of RORα attenuated these effects of DADS. Interestingly, DADS induced an increase in the binding of RORα to β-catenin, which may lead to reduction of β-catenin phosphorylation and nuclear translocation. This interplay modulated by DADS may affect β-catenin target gene expression for that the opposite results were observed in DADS-treated RORα knockdown and overexpression cells. DADS caused a decrease in vimentin, snail and MMP-9, as well as an increase in E-cadherin and TIMP3 expression, which restricted epithelial–mesenchymal transition (EMT), migration, and invasion. The aforementioned effects of DADS were weakened simultaneously when the suppression of DADS on the Wnt1/β-catenin pathway was resisted by knockdown of RORα. In contrast, overexpression of RORα enhanced the effects of DADS. Therefore, RORα-mediated downregulation of Wnt1/β-catenin pathway could undertake an important role in anticancer activity of DADS against GC cell proliferation, EMT, migration, and invasion.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2776
Recently, dried dressed fish fillets have been reported as a cause of food poisoning. Hence, 364 samples of 58 packages of thes e products were collected from 9 counties; Keelung, Taipei, Hsinchu, Taichung, Tainan, Kaohsiung, Ilan, Taitung and Penghu in 1998 an d their toxicities and labels were investigated. It was found that over 65% of products had no label listing the product name, manufact uring date, manufacturer, or food additives. Based on the detecting limit of 5 mouse units per gram (MU/g), the frequency of toxicity occur rence in the samples collected from Taiwan markets was 1.1%. The highest toxicity was 15 MU/g. The toxin obtained from toxic samples was partially purified by ultrafiltration and Bio-Gel P-2 column chromatography. Results of analyses by thin-layer chromatography, ele ctrophoresis and high performance liquid chromatography showed that the toxin was composed of tetrodotoxin and anhydrotetrodotoxin.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2458
The potential for neuroprotection by baicalein (5,6,7-trihydroxyflavone), a major constituent from the root of a widely used Chinese medicinal herb Scutellaria baicalensis Georgi, against methamphetamine-induced neurotoxicity was studied. All ICR mice were treated by 4-times repeated intraperitoneal administration, at 2 hr intervals, of either methamphetamine (5 mg/kg), saline, baicalein (1 mg/kg) or baicalein pretreatment followed by methamphetamine. In the striatum of mouse, the tissue level of dopamine was monitored on day 3 and nitric oxide was assayed after 1 hr, 24 hrs and 3 days of the above treatments. The results showed that striatal dopamine was significantly depleted by methamphetamine and elevated by baicalein. Pretreatment with baicalein prevented the methamphetamine-induced dopamine depletion. Nitric oxide was depressed by methamphetamine, elevated by baicalein, but remained suppressed with baicalein plus methamphetamine after 1 hr post-treatment. At 24 hrs nitric oxide concentration was unaffected by methamphetamine but was significantly elevated by baicalein or baicalein plus methamphetamine administration. On 3 days post-treatment nitric oxide was elevated by methamphetamine, baicalein and further markedly elevated by the administration of baicalein plus methamphetamine. These results suggest a potential neuroprotective role for baicalein with the possible involvement of nitric oxide.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2500
The concentrations of copper, manganese, zinc, iron and aluminum in commercial powdered soup samples produced in Turkey were determined using flame and graphite furnace atomic absorption spectrometry. We compared wet, dry and microwave digestion procedures for the digestion of the soup samples. The microwave digestion procedure for the soup samples was demonstrated to be most effective due to its simplicity and quick results. The accuracy of the method was checked against a standard reference material (SRM 8418 Wheat Gluten). Contents of investigated trace metals in soup samples ranged between 0.41 and 4.78 μg/g for copper, 1.29 and 49.4 μg/g for manganese, 1.26 and 22.5 μg/g for zinc, 4.62 and 61.7 μg/g for iron, and 6.86 and 547.7 μg/g for aluminum. The results were compared with values reported in the literature.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-12-02 , DOI:
10.38212/2224-6614.1267
Veterinary drugs have been widely used in the food industry. Their residues in food products need to be tightly regulated to ensure food safety. In particular, some veterinary drugs are still used illegally, although they have already been banned. Nanomaterials are playing an increasingly important role in analytical chemistry due to their unique properties. Compared to traditional organic dyes and colloidal gold nanoparticle labels, fluorescent nanomaterials appear particularly attractive for the detection of veterinary drug residues. This review summarizes recent advancements of fluorescent biosensors using nanomaterials for the detection of veterinary drug residues in foods. The useful properties of each type of fluorescent nanomaterial are first discussed such as large Stokes shifts, long emission lifetime, and high quantum yields, which are useful for detection in food-related sample matrix. The following target recognition molecules are then reviewed individually including antibodies, aptamers, molecularly imprinted polymers, and metal ion coordination based ligands. Representative bioconjugation and assay methods are discussed for each recognition mechanism. Finally, a few future research directions are outlined in the last section of this review.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2143
In Japan, research on function al foods had humble beginnings about 30 years ago. It traced a unique path of development to a mainstay of frontal food science. Meanwhile, nutrigenomics was launched as a comprehensive method for investigating total effects of nutrients in the body. This can be applied to functional foods as well as nutrients. However, the data analysis needs care. Since even functional foods contain a variety of compounds together with functional factors, the data inherently include noises to a certain extent. Thus, there are often the cases that inappropriate choices of experimental designs and statistic data analyses lead to incorrect or even erroneous conclusions. Also, since roods cannot elicit physiological functions so efficiently as pharmaceuticals, it is necessary to detect any minute change taking place after ingestion. Responding to the necessity, we must elaborate research plans, select accurate experimental methods, and use suitable statistics. Taking those into consideration, our group has been conducting functional food genomics, often with satisfactory results in several cases. Genomics can be applied for safety as well as nutritional and functional evaluation. Though the nutrient requirement has been statistically established, no genomic information is available regarding the risk of the inadequate or excessive intakes. We are assessing safety intake levels of minerals.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2408
In 2005 edition of the Chinese Pharmacopoeia, lobetyolin was used as a marker for TLC identification of Radix Codonopsis, whose source plants are Codonopsis pilosula, C. pilosula var. modesta and C. tangshen. Quantification of lobetyolin in 44 samples derived from eight species of Codonopsis and another four genera of the same family Campanulaceae revealed that lobetyolin is present in all Codonopsis species and in Campanumoea javanica, Platycodon grandiflorum and Lobelia chinensis. In fact, the other five Codonopsis species are commonly used as the substitutes of Radix Codonopsis, and the roots of Campanumoea javanica and Platycodon grandiflorum are sometimes found as the adulterants. Contents of lobetyolin were found variable among different samples, and some substitutes and adulterants actually had comparably high contents of lobetyolin. Therefore, lobetyolin should be taken only as a general but not a definitive marker for the identification of Radix Codonopsis. HPLC-UV fingerprints with seven characteristic peaks were established for discriminating Radix Codonopsis from its adulterants, but more specific and definitive markers remain to be identified for differentiating Radix Codonopsis from its substitutes.
Mechanics of Time-Dependent Materials ( IF 2.538 ) Pub Date: 2020-07-14 , DOI:
10.38212/2224-6614.2477
The oxidative behaviour of fluoxetine was studied at a glassy carbon electrode in various buffer systems and at different pH using cyclic, differential pulse and square wave voltammetry. A new square wave voltammetric method suitable for the quality control of fluoxetine in commercial formulations has been developed using a borate pH 9 buffer solution as supporting electrolyte. Under optimized conditions, a linear response was obtained in the range 10 to 16 μM with a detection limit of 1.0 μM. Validation parameters such as sensitivity, precision and accuracy were evaluated. The proposed method was successfully applied to the determination of fluoxetine in pharmaceutical formulations. The results were statistically compared with those obtained by the reference high-performance liquid chromatographic method. No significant differences were found between the methods.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
3.40 | 36 | Science Citation Index Expanded | Not |
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